Cas no 1248098-79-4 (1-Indan-5-ylmethyl-piperazine)

1-Indan-5-ylmethyl-piperazine is a piperazine derivative featuring an indan-5-ylmethyl substituent, which enhances its potential as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework allows for selective functionalization, making it valuable in the development of bioactive compounds, particularly in central nervous system (CNS) drug research. The indan moiety contributes to improved lipophilicity and binding affinity, while the piperazine core offers flexibility for further modifications. This compound is characterized by high purity and stability, ensuring reliability in synthetic pathways. Its utility in medicinal chemistry stems from its balanced physicochemical properties and compatibility with diverse reaction conditions.
1-Indan-5-ylmethyl-piperazine structure
1-Indan-5-ylmethyl-piperazine structure
Product Name:1-Indan-5-ylmethyl-piperazine
CAS No:1248098-79-4
MF:C14H20N2
MW:216.322003364563
MDL:MFCD16778378
CID:4691130
PubChem ID:62487817
Update Time:2025-10-23

1-Indan-5-ylmethyl-piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Indan-5-ylmethyl-piperazine
    • 1-(2,3-dihydro-1H-inden-5-ylmethyl)piperazine
    • STL485574
    • 1-[(2,3-dihydro-1H-inden-5-yl)methyl]piperazine
    • MDL: MFCD16778378
    • Inchi: 1S/C14H20N2/c1-2-13-5-4-12(10-14(13)3-1)11-16-8-6-15-7-9-16/h4-5,10,15H,1-3,6-9,11H2
    • InChI Key: FVJCHMFTMNEUHK-UHFFFAOYSA-N
    • SMILES: N1(CCNCC1)CC1C=CC2CCCC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Topological Polar Surface Area: 15.3

1-Indan-5-ylmethyl-piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I655693-10mg
1-Indan-5-ylmethyl-piperazine
1248098-79-4
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$ 50.00 2022-06-04
TRC
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$ 115.00 2022-06-04
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$ 185.00 2022-06-04
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$816.0 2023-08-31
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$893.0 2023-08-31
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Enamine
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1-[(2,3-dihydro-1H-inden-5-yl)methyl]piperazine
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$971.0 2023-05-26
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Additional information on 1-Indan-5-ylmethyl-piperazine

Exploring the Versatile Applications of 1-Indan-5-ylmethyl-piperazine (CAS No. 1248098-79-4) in Modern Chemistry

The compound 1-Indan-5-ylmethyl-piperazine (CAS No. 1248098-79-4) represents an intriguing chemical structure that has garnered significant attention in pharmaceutical and materials science research. This bicyclic aromatic system fused with a piperazine moiety offers unique physicochemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a pharmacophore building block for drug discovery programs targeting neurological and metabolic disorders.

From a structural perspective, 1-Indan-5-ylmethyl-piperazine combines the rigidity of an indane core with the conformational flexibility of a piperazine ring. This hybrid architecture allows for interesting molecular recognition properties when interacting with biological targets. The compound's lipophilicity profile and hydrogen bonding capacity make it particularly suitable for crossing biological membranes while maintaining specific target engagement - crucial factors in modern drug design strategies.

Recent studies have explored the use of 1-Indan-5-ylmethyl-piperazine derivatives in developing novel central nervous system (CNS) therapeutics. The structural motif appears in several experimental compounds showing promise for treating neurodegenerative conditions, with researchers particularly focusing on its potential neuroprotective effects and receptor modulation capabilities. These investigations align with current global health priorities addressing aging populations and cognitive decline.

The synthetic versatility of 1248098-79-4 makes it valuable for medicinal chemistry optimization. Chemists can readily modify both the indane and piperazine components to fine-tune properties like solubility, metabolic stability, and target selectivity. This adaptability has led to its incorporation in numerous structure-activity relationship (SAR) studies, particularly in programs targeting G-protein coupled receptors (GPCRs) and neurotransmitter transporters.

Beyond pharmaceutical applications, 1-Indan-5-ylmethyl-piperazine has shown utility in materials science. Its aromatic character and nitrogen-containing heterocycle make it interesting for developing advanced organic electronic materials and coordination complexes. Researchers are investigating its potential in creating novel photocatalysts and luminescent materials, responding to growing demand for sustainable chemical technologies.

The commercial availability of CAS 1248098-79-4 through specialty chemical suppliers has facilitated broader investigation of this compound. Current market trends show increasing demand for such pharmaceutical intermediates, driven by expanding drug discovery pipelines and the need for novel chemical scaffolds. Quality control specifications typically require high purity levels (>95%) to ensure reliable performance in sensitive applications.

Analytical characterization of 1-Indan-5-ylmethyl-piperazine typically involves techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods confirm structural identity and assess compound quality - critical parameters for research applications. The compound's stability under various conditions has been documented, with recommended storage in cool, dry environments protected from light to maintain integrity over extended periods.

From a green chemistry perspective, recent synthetic improvements have focused on developing more efficient routes to 1248098-79-4 that minimize waste and energy consumption. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis practices. Researchers have reported successful catalytic methods that improve atom economy while maintaining high yields of the desired product.

The safety profile of 1-Indan-5-ylmethyl-piperazine has been evaluated through standard in vitro toxicity screening assays. While comprehensive toxicological data may be limited for the specific compound, structural analogs suggest it would require standard laboratory precautions for handling. Material safety data sheets (MSDS) provide appropriate guidance for researchers working with this chemical entity.

Looking forward, the unique properties of CAS 1248098-79-4 position it as a valuable tool for addressing current challenges in precision medicine and functional materials development. Its combination of aromatic character and nitrogen heterocycle continues to inspire innovative applications across multiple scientific disciplines. As research progresses, we anticipate seeing more creative uses of this versatile molecular scaffold in cutting-edge technologies.

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